Cas no 2287312-77-8 (4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole)

4-Bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole is a halogenated benzotriazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features both bromo and fluoro substituents, enhancing reactivity and enabling selective functionalization in synthetic pathways. The 2-methylpropyl group at the 1-position improves solubility in organic solvents, facilitating handling in laboratory settings. This compound serves as a versatile intermediate for constructing heterocyclic frameworks, particularly in the development of biologically active molecules. Its stability under standard conditions makes it suitable for storage and use in multi-step synthesis. Researchers may employ it in cross-coupling reactions or as a precursor for further derivatization, leveraging its halogenated aromatic core.

4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole structure

2287312-77-8 structure

Product Name:4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole

CAS No:2287312-77-8

MF:C₁₀H₁₁BrFN₃

MW:272.116844415665

CID:5870886

PubChem ID:165798983

Update Time:2025-05-28

4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

- EN300-6750196
- 2287312-77-8
- 4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole
- Inchi： 1S/C10H11BrFN3/c1-6(2)5-15-9-4-7(12)3-8(11)10(9)13-14-15/h3-4,6H,5H2,1-2H3
- InChI Key： LGKJWBLKJYMYPW-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC2=C1N=NN2CC(C)C)F

Computed Properties

Exact Mass: 271.01204g/mol
Monoisotopic Mass: 271.01204g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 30.7Å²

4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6750196-0.05g	4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole	2287312-77-8	95.0%	0.05g	$707.0	2025-03-13
Enamine	EN300-6750196-0.1g	4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole	2287312-77-8	95.0%	0.1g	$741.0	2025-03-13
Enamine	EN300-6750196-0.25g	4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole	2287312-77-8	95.0%	0.25g	$774.0	2025-03-13
Enamine	EN300-6750196-0.5g	4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole	2287312-77-8	95.0%	0.5g	$809.0	2025-03-13
Enamine	EN300-6750196-1.0g	4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole	2287312-77-8	95.0%	1.0g	$842.0	2025-03-13
Enamine	EN300-6750196-2.5g	4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole	2287312-77-8	95.0%	2.5g	$1650.0	2025-03-13
Enamine	EN300-6750196-5.0g	4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole	2287312-77-8	95.0%	5.0g	$2443.0	2025-03-13
Enamine	EN300-6750196-10.0g	4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole	2287312-77-8	95.0%	10.0g	$3622.0	2025-03-13